Cas no 1806177-54-7 (3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806177-54-7
• MF: C₇H₅F₃N₂O₅
• MW: 254.120212316513
• CID: 4833004
• Update Time: 2025-06-07

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C7H5F3N2O5/c8-7(9,10)17-6-3(2-13)1-4(14)5(11-6)12(15)16/h1,13-14H,2H2
• InChI Key： JAOHBFTZWXFYEO-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=CC(=C([N+](=O)[O-])N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.8
• Topological Polar Surface Area: 108

Additional information on 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

The compound 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS No 1806177-54-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple functional groups, including hydroxyl, nitro, and trifluoromethoxy groups, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The hydroxyl group at position 3 and the nitro group at position 2 of this compound contribute to its strong electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of potential drug candidates. Additionally, the trifluoromethoxy group at position 6 introduces steric hindrance and further modulates the electronic environment of the molecule, making it a promising candidate for targeted drug delivery systems.

One of the most intriguing aspects of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated its utility in constructing complex heterocyclic frameworks, which are essential components of many bioactive molecules. For instance, a recent study published in *Nature Chemistry* utilized this compound as a key intermediate in the synthesis of novel anti-cancer agents. The methanol group at position 5 provides an additional site for functionalization, enabling further diversification of its applications.

In terms of chemical synthesis, this compound is typically prepared through a multi-step process involving nitration, hydroxylation, and trifluoromethylation reactions. The optimization of these steps has been a focal point for chemists aiming to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current green chemistry initiatives.

The electronic properties of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol make it an attractive candidate for applications in materials science. Its ability to participate in π–π interactions and form stable coordination complexes has led to its exploration as a component in advanced materials such as conductive polymers and metal-organic frameworks (MOFs). A study published in *Advanced Materials* highlighted its potential use in developing high-efficiency energy storage devices due to its unique electronic configuration.

Another area where this compound has shown promise is in catalysis. The presence of multiple electron-withdrawing groups enhances its ability to act as a Lewis acid catalyst in various organic transformations. Recent research has demonstrated its effectiveness in promoting asymmetric aldol reactions and enantioselective reductions. These findings underscore its potential as a valuable tool in asymmetric catalysis, a field that is critical for the production of chiral pharmaceuticals.

In conclusion, 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS No 1806177-54-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable resource for researchers seeking innovative solutions in drug discovery, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.